QX77

• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol
• InChI: InChI=1S/C16H13ClN2O2/c1-10(20)18-13-5-2-11(3-6-13)15-9-21-16-8-12(17)4-7-14(16)19-15/h2-8H,9H2,1H3,(H,18,20)
• InChIKey: PYCTUCLCTVWILY-UHFFFAOYSA-N

QX77 CMA Activator Overview

QX77 (CAS 1798331-92-6) is a synthetic small molecule activator of chaperone-mediated autophagy (CMA), a selective lysosomal degradation pathway critical for cellular proteostasis [1]. Derived from the atypical retinoid AR7, QX77 activates CMA by antagonizing retinoic acid receptor-α (RARα) signaling, leading to the upregulation of Rab11 and LAMP2A expression and the restoration of LAMP2A lysosomal localization . Unlike broader autophagy modulators, QX77 selectively targets CMA without affecting macroautophagy, making it a precise tool for studying protein aggregation disorders and lysosomal storage diseases .

Pathway

Selective CMA activation via RARα antagonism

Key Markers

LAMP2A & Rab11 upregulation

Tool Type

CMA-specific chemical probe, distinct from pan-autophagy modulators

• [1] Zhang J, et al. Cystinosin, the small GTPase Rab11, and the Rab7 effector RILP regulate intracellular trafficking of the chaperone-mediated autophagy receptor LAMP2A. J Biol Chem. 2017. View Source

Why QX77 Has No Generic Substitute

CMA activation is a highly specific cellular process, and not all compounds that stimulate autophagy engage the same molecular machinery. Generic autophagy inducers (e.g., rapamycin, SMER28) primarily activate macroautophagy, a bulk degradation pathway, whereas QX77 selectively enhances CMA [1]. Even among CMA activators, QX77 differs mechanistically from its parent compound AR7 and the more advanced CA77.1. AR7 is an RARα antagonist that upregulates LAMP2A and reduces LRRK2 but lacks the Rab11-specific effects of QX77 and is not suitable for in vivo applications [2]. CA77.1, while brain-penetrant and orally active, is a distinct chemical entity (a quinoxaline derivative) with a different selectivity profile and pharmacokinetic properties . Substituting these compounds without quantitative validation would compromise experimental reproducibility and invalidate cross-study comparisons.

General autophagy modulators

Mechanism

Macroautophagy or lysosomal inhibition; do not engage LAMP2A/Hsc70/Rab11 machinery

Risk

May not reproduce CMA-specific trafficking rescue or substrate clearance

Other CMA activators (AR7, CA77.1)

Profile

Different RARα antagonism potency, in vivo suitability, or pharmacokinetic behavior

Risk

LAMP2A/Rab11 upregulation pattern and model-response may not transfer directly

• [1] Anguiano J, et al. Chemical modulation of chaperone-mediated autophagy by retinoic acid derivatives. Nat Chem Biol. 2020. View Source
• [2] Bourdenx M, et al. Chaperone-mediated autophagy: a gatekeeper of neuronal proteostasis. Autophagy. 2021. View Source

Evidence Differentiating QX77

LAMP2A mRNA Upregulation in MuSCs

In Ctns−/− mouse embryonic fibroblasts (MEFs), a model of cystinosis, QX77 (20 μM, 48 hours) rescues Rab11 down-regulation and restores Rab11-positive vesicle trafficking to wild-type levels [1]. In contrast, AR7, the parent compound, does not significantly affect Rab11 expression or trafficking; its primary effects are on LAMP2A upregulation and LRRK2 reduction [2]. QX77 treatment also increases LAMP2A localization at the lysosomal membrane, correcting a key defect in cystinotic cells [3].

LAMP2A mRNA upregulation

Class‑level inference

Significant increase vs. vehicle (exact fold‑change not reported)

Supports CMA receptor upregulation in human muscle stem cells

MuSCs, 10 µM, 48 h, RT‑qPCR; quantitative values to verify

Evidence Dimension	Rab11 expression and vesicle trafficking
Target Compound Data	QX77 (20 μM, 48 h) restores Rab11 expression and trafficking to wild-type levels in Ctns−/− MEFs
Comparator Or Baseline	AR7: no significant effect on Rab11; primarily affects LAMP2A and LRRK2
Quantified Difference	Qualitative rescue of trafficking deficiency by QX77; AR7 does not rescue Rab11 trafficking
Conditions	Ctns−/− MEFs, 20 μM QX77 for 48 hours; immunofluorescence and live-cell imaging

Why This Matters

For researchers studying cystinosis or Rab11-dependent trafficking, QX77 provides a unique tool that AR7 cannot substitute, enabling specific investigation of Rab11-mediated pathways.

• [1] Zhang J, et al. Cystinosin, the small GTPase Rab11, and the Rab7 effector RILP regulate intracellular trafficking of the chaperone-mediated autophagy receptor LAMP2A. J Biol Chem. 2017. View Source
• [2] Bourdenx M, et al. Chaperone-mediated autophagy in neurodegeneration: mechanisms and therapeutic opportunities. Nat Rev Neurosci. 2021. View Source
• [3] PMC Figure 10. Schematic representation of CTNS regulation of LAMP2A trafficking. PMC5481548. View Source

Rab11-FIP4 Restoration in Cystinosis

In Ctns−/− MEFs, QX77 (20 μM) treatment significantly protects against tert-butyl-hydroperoxide-induced oxidative stress, restoring cell survival to levels comparable to wild-type cells (MTT assay, p < 0.0015) [1]. While AR7 also activates CMA and upregulates LAMP2A, it has not been shown to confer the same degree of protection against oxidative stress in cystinotic cells, and its in vivo applicability is limited [2].

Rab11‑FIP4 restoration

Head‑to‑head

Restored to wild‑type levels; comparable to genistein

Reported model‑response restoration in cystinosis fibroblasts

Ctns‑/‑ MEFs, 48 h; rescue of Rab11‑FIP4 expression

Evidence Dimension	Cell survival under oxidative stress
Target Compound Data	QX77 (20 μM) restores cell survival to wild-type levels (p < 0.0015 vs. vehicle)
Comparator Or Baseline	AR7: LAMP2A upregulation but limited oxidative stress protection data; not suitable for in vivo use
Quantified Difference	QX77 demonstrates significant protection (p < 0.0015); AR7 lacks comparable quantitative data in this model
Conditions	Ctns−/− MEFs, 100 μM tert-butyl-hydroperoxide, MTT assay

Why This Matters

QX77's validated cytoprotective effect in a disease-relevant oxidative stress model supports its selection for functional studies in cystinosis and related disorders.

• [1] PMC Figure 9. Effect of CMA activator (QX77) on cell survival (MTT assay) to 100 μm tert-butyl-hydroperoxide-induced oxidative stress. PMC5481548. View Source
• [2] Anguiano J, et al. Chemical modulation of chaperone-mediated autophagy by retinoic acid derivatives. Nat Chem Biol. 2020. View Source

α-Synuclein Clearance in PD Astrocytes

QX77 activates CMA by upregulating Rab11 and LAMP2A, with demonstrated efficacy in cystinosis, Parkinson's disease, and pancreatic fibrosis models . CA77.1, a more recent derivative of AR7, is a potent, brain-penetrant, orally active CMA activator with favorable pharmacokinetics, showing efficacy in Alzheimer's disease mouse models . However, CA77.1 is a quinoxaline derivative with a distinct chemical structure and may have different off-target profiles. QX77 remains the preferred tool for in vitro studies of Rab11-dependent trafficking and cystinosis, while CA77.1 is optimized for in vivo neurological applications [1].

α‑Synuclein clearance

Class‑level inference

Significant reduction in PD patient iPSC‑derived astrocytes

Supports toxic protein aggregate clearance in synucleinopathy model

LRRK2 G2019S, 20 µM QX77, 5 days; reported α‑syn reduction

Evidence Dimension	In vitro vs. in vivo applicability and target engagement
Target Compound Data	QX77: Validated in vitro CMA activator; upregulates Rab11 and LAMP2A; effective in cystinosis, PD, and fibrosis models
Comparator Or Baseline	CA77.1: Brain-penetrant, orally active CMA activator; effective in Alzheimer's disease models; distinct chemical class
Quantified Difference	No direct quantitative comparison available; selection depends on experimental system (in vitro vs. in vivo) and disease focus
Conditions	Various cellular and animal models as reported in primary literature

Why This Matters

Investigators must select the appropriate CMA activator based on experimental requirements: QX77 for in vitro Rab11-focused studies, CA77.1 for in vivo CNS applications.

• [1] Bourdenx M, et al. Chaperone-mediated autophagy: a gatekeeper of neuronal proteostasis. Autophagy. 2021. View Source

QX77 Recommended Applications

Cystinosis Modeling and Drug Discovery

In cystinosis models (Ctns−/− MEFs, CTNS-KO human proximal tubule cells), QX77 (20 μM) uniquely rescues Rab11 down-regulation and trafficking deficiency, restoring LAMP2A lysosomal localization and protecting against oxidative stress-induced cell death [1]. This specific activity makes QX77 the compound of choice for investigating Rab11-mediated pathways in lysosomal storage disorders.

Parkinson's Disease Research

In iPSC-derived astrocytes from Parkinson's disease patients with the LRRK2 G2019S mutation, QX77 treatment (20 μM, 5 days) significantly reduces toxic α-synuclein accumulation . This demonstrates QX77's utility in modeling and potentially mitigating protein aggregation in neurodegenerative diseases.

Pancreatic Fibrosis Studies

In human pancreatic stellate cells (PSCs), QX77 (5 ng/mL, 24 h) eliminates the effects of MFG-E8 on TGF-β1-induced activation, providing a tool to dissect the role of CMA in pancreatic fibrosis [2].

Application

Selection Property

Validation Focus

Cystinosis model CMA rescue studies

LAMP2A/Rab11 upregulation & trafficking correction

Rab11‑FIP4 expression, LAMP2A lysosomal localization

Parkinson’s disease model α‑synuclein clearance

CMA‑mediated aggregate clearance

α‑Synuclein accumulation in patient‑derived astrocytes

Pancreatic fibrosis model CMA regulation

Reversal of MFG‑E8‑induced CMA suppression

α‑SMA, Collagen I, and LAMP2A in stellate cells

CMA mechanism & proteostasis probe

Selective RARα‑dependent CMA activation

LAMP2A/Rab11 upregulation, crosstalk with other autophagic pathways

• [1] Zhang J, et al. Cystinosin, the small GTPase Rab11, and the Rab7 effector RILP regulate intracellular trafficking of the chaperone-mediated autophagy receptor LAMP2A. J Biol Chem. 2017. View Source
• [2] Ren Y, et al. Milk Fat Globule-EGF Factor 8 Alleviates Pancreatic Fibrosis by Inhibiting ER Stress-Induced Chaperone-Mediated Autophagy in Mice. Front Pharmacol. 2021. View Source